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Compound of Interest

Compound Name: Ursolic aldehyde

Cat. No.: B12407209

Introduction

Ursolic aldehyde, a pentacyclic triterpenoid of the ursane skeleton, is a naturally occurring
compound found in a variety of plant species. While its close structural relative, ursolic acid,
has been the subject of extensive research for over a century, the historical details surrounding
the initial discovery and characterization of ursolic aldehyde remain elusive in the readily
available scientific literature. This technical guide, therefore, aims to provide a comprehensive
overview of the current knowledge on ursolic aldehyde, focusing on its isolation from natural
sources, its physicochemical properties, and a summary of its reported biological activities. The
information presented herein is intended for researchers, scientists, and drug development
professionals interested in the therapeutic potential of this natural product.

Physicochemical Properties

Ursolic aldehyde is a triterpenoid with the chemical formula C30H4802 and a molecular
weight of approximately 440.70 g/mol .[1] Its structure features a hydroxyl group at the C-3
position and an aldehyde group at the C-28 position of the ursane skeleton.
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Property Value Reference
Molecular Formula C30H4802 [1]
Molecular Weight 440.70 g/mol [1]
CAS Number 19132-81-1 [2]
Data not available in early
Appearance )
literature
] ] Data not available in early
Melting Point

literature

Optical Rotation

Data not available in early

literature

Isolation from Natural Sources

Ursolic aldehyde has been identified as a constituent of several plant species. Modern

phytochemical studies have documented its isolation from the following sources:

» Nauclea latifolia: The roots of this African plant have been found to contain ursolic

aldehyde.[3]

o Campsis grandiflora: The flowers of the Chinese trumpet creeper are another source of this

triterpenoid.

e Dracocephalum forrestii[4]

e Nerium oleander[4]

General Isolation Workflow

The isolation of ursolic aldehyde from plant material typically follows a standard

phytochemical workflow. The diagram below illustrates a general procedure.
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General Workflow for the Isolation of Ursolic Aldehyde
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Caption: A generalized workflow for the isolation of ursolic aldehyde from plant sources.
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Early Research and Characterization (Inferred)

While specific early research papers on ursolic aldehyde are not readily identifiable, its
discovery likely occurred within the broader context of triterpenoid chemistry that flourished in
the mid-20th century. The characterization of such compounds at the time would have relied on

classical methods.

Hypothetical Early Characterization Workflow

The following diagram illustrates a plausible workflow for the characterization of a novel
triterpenoid like ursolic aldehyde during the mid-20th century.

Hypothetical Early Characterization Workflow for Ursolic Aldehyde
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Caption: A plausible workflow for the characterization of ursolic aldehyde in the mid-20th

century.

Biological Activities
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Preliminary in-vitro studies have suggested several potential biological activities for ursolic
aldehyde, although research in this area is not as extensive as for ursolic acid.

o Neuroprotective Effects: Some studies have indicated that ursolic aldehyde may possess
neuroprotective properties.[4]

» Enzyme Inhibition: It has been investigated for its potential to inhibit enzymes such as
cholesterol acyltransferase (ACAT) and a-amylase.[3]

It is important to note that much of the research on the biological effects of compounds from the
ursane family has focused on ursolic acid. Further investigation is required to delineate the
specific activities of ursolic aldehyde.

Conclusion

Ursolic aldehyde is a naturally occurring triterpenoid with a chemical structure closely related
to the well-studied ursolic acid. While the historical details of its discovery are not well-
documented in accessible literature, modern research has confirmed its presence in several
plant species and has begun to explore its biological potential. This guide provides a summary
of the current understanding of its physicochemical properties, isolation, and reported activities.
Further research is warranted to fully elucidate the pharmacological profile of ursolic aldehyde
and to explore its potential applications in medicine and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ursolic Aldehyde: A Technical Overview of its Isolation,
Characterization, and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12407209#historical-discovery-and-early-research-
on-ursolic-aldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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